Isopentyl phenylacetate

• CAS No.: 102-19-2
• Product Name: Isopentyl phenylacetate
• Molecular Formula: C13H18O2
• Molecular Weight: 206.28 g/mol
• IUPAC Name: 3-methylbutyl 2-phenylacetate
• Standard InChI: InChI=1S/C13H18O2/c1-11(2)8-9-15-13(14)10-12-6-4-3-5-7-12/h3-7,11H,8-10H2,1-2H3
• Standard InChIKey: QWBQBUWZZBUFHN-UHFFFAOYSA-N
• SMILES: CC(C)CCOC(=O)CC1=CC=CC=C1
• Canonical SMILES: CC(C)CCOC(=O)CC1=CC=CC=C1
• Density: 0.975-0.981
• Physical Description: Colourless liquid; sweet musky animal odour with fruity balsamic undertone reminiscent of fresh cocoa beans
• Description: Isoamyl phenylacetate, also known as fema 2081 or isoamyl alpha-toluate, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Isoamyl phenylacetate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, isoamyl phenylacetate is primarily located in the membrane (predicted from logP). Isoamyl phenylacetate exists in all eukaryotes, ranging from yeast to humans. Isoamyl phenylacetate is a sweet, animal, and balsam tasting compound that can be found in peppermint. This makes isoamyl phenylacetate a potential biomarker for the consumption of this food product.
• Solubility: Insoluble in water; soluble in oils; 1 mL in 1 mL 95% ethanol (in ethanol)
• PubChem Compound: 7600
• Last Modified: Nov 11 2021